Cas no 2138529-77-6 (3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid
• CAS No: 2138529-77-6
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6131696
• PubChem ID: 165716250
• Update Time: 2025-07-24

3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153588
• 2138529-77-6
• 3-(3-aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid
• 3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid

• Inchi： 1S/C11H14FNO2/c1-11(2,10(14)15)9(12)7-4-3-5-8(13)6-7/h3-6,9H,13H2,1-2H3,(H,14,15)
• InChI Key： LEXGNXODGMCPSP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid

3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid (CAS No. 2138529-77-6): A Comprehensive Overview of Its Properties and Applications

3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid (CAS No. 2138529-77-6) is a fluorinated organic compound with a unique structural framework that combines an aromatic amine group with a fluorine-substituted propanoic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and bioactive molecule synthesis. The presence of both fluoro and amino functional groups enhances its reactivity, making it a versatile intermediate for designing targeted therapies and specialty chemicals.

In recent years, the demand for fluorinated compounds like 3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and protease-targeting agents, aligning with the growing focus on precision medicine and personalized therapeutics. The compound's lipophilicity and metabolic stability, attributed to the fluoro and dimethyl groups, further underscore its utility in optimizing drug candidates.

From a synthetic perspective, CAS No. 2138529-77-6 exemplifies the convergence of green chemistry principles and efficient catalysis. Modern synthetic routes emphasize atom economy and low-waste processes, addressing environmental concerns while maintaining high yields. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in pharmaceutical R&D and industrial chemistry forums.

The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) have been extensively characterized, facilitating its identification and quality control in laboratory settings. Analytical chemists often highlight its distinct chromatographic behavior under reverse-phase HPLC conditions, a detail crucial for purity assessment and regulatory compliance. These technical aspects are frequently queried in scientific databases and patent literature, reflecting the compound's niche yet impactful role.

Beyond pharmaceuticals, 3-(3-Aminophenyl)-3-fluoro-2,2-dimethylpropanoic acid has exploratory applications in agrochemical formulations, where its structural motifs may contribute to herbicide or pesticide efficacy. However, current research remains focused on its pharmacological potential, particularly in oncology and CNS disorders, areas dominating biomedical search trends. Its blood-brain barrier permeability, inferred from its logP values, is a recurring topic in drug delivery discussions.

In summary, CAS No. 2138529-77-6 represents a compelling case study in functionalized aromatic chemistry, bridging academic curiosity with industrial relevance. As AI-driven drug discovery and high-throughput screening gain traction, compounds like this will likely see expanded utility, answering the call for novel chemical entities in 21st-century research.